Cas no 59588-12-4 (Benzene, (1-methoxypropyl)-)

• Product Name: Benzene, (1-methoxypropyl)-
• CAS No: 59588-12-4
• MF: C₁₀H₁₄O
• MW: 150.217563152313
• CID: 338163
• PubChem ID: 578104
• Update Time: 2025-04-19

Benzene, (1-methoxypropyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, (1-methoxypropyl)-
• 1-methoxypropylbenzene
• (1-Methoxypropyl)benzene #
• 59588-12-4
• DTXSID90342042
• SCHEMBL1068693
• SCHEMBL13389101
• (1-Methoxypropyl)benzene
• ANKVSZOYVTWLQO-UHFFFAOYSA-N

• Inchi： 1S/C10H14O/c1-3-10(11-2)9-7-5-4-6-8-9/h4-8,10H,3H2,1-2H3
• InChI Key： ANKVSZOYVTWLQO-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC=CC=1)CC

Computed Properties

• Exact Mass: 150.10452
• Monoisotopic Mass: 150.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 95
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23